Cas no 104774-96-1 (2-[3-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride)

• Product Name: 2-[3-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride
• CAS No: 104774-96-1
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• CID: 2625295
• PubChem ID: 42950515
• Update Time: 2025-04-21

2-[3-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride
• 1-(2-aminoethoxy)-3-(trifluoromethyl)benzene hydrochloride
• 2-[3-(trifluoromethyl)phenoxy]ethanamine;hydrochloride
• Z445129470
• 104774-96-1
• 2-[3-(trifluoromethyl)phenoxy]ethan-1-aminehydrochloride
• PUCMINVFHFAQML-UHFFFAOYSA-N
• Ethanamine, 2-[3-(trifluoromethyl)phenoxy]-, hydrochloride
• EN300-43469
• 2-(3-(trifluoromethyl)phenoxy)ethan-1-amine hydrochloride
• MFCD00793842
• F1967-1682
• AKOS016905384
• G21965
• 845-135-3
• EEA77496

• Inchi： 1S/C9H10F3NO.ClH/c10-9(11,12)7-2-1-3-8(6-7)14-5-4-13;/h1-3,6H,4-5,13H2;1H
• InChI Key： PUCMINVFHFAQML-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)OCCN)(F)F

Computed Properties

• Exact Mass: 241.0481262g/mol
• Monoisotopic Mass: 241.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

2-[3-(trifluoromethyl)phenoxy]ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes